(E)-3-(3-methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13NO4/c1-21-13-6-4-5-12(11-13)9-10-16(18)14-7-2-3-8-15(14)17(19)20/h2-11H,1H3/b10-9+
• InChI Key: LXRSJXOZJADSSZ-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol

Description

(E)-3-(3-methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one, more commonly known as MNP, is an organic compound that is used in a variety of research applications. MNP is a common molecule in organic chemistry due to its relative stability and low cost. It is a colorless solid that has a sweet, fruity odor and is soluble in water. MNP has been studied extensively in the fields of biochemistry, physiology, and pharmacology, and is used in a variety of applications in the laboratory, including as a reagent, a substrate, a catalyst, and a fluorescent probe.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Chalcone Derivatives : Research has focused on synthesizing various chalcone derivatives, including compounds similar to "(E)-3-(3-methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one". These compounds have been characterized and evaluated for potential applications (Singh et al., 2016).

• Photophysical Properties : Studies on the absorption and fluorescence characteristics of chalcone derivatives in different solvents have been conducted. These studies provide insights into their photophysical properties and their potential applications in various fields (Kumari et al., 2017).

Optical and Electronic Properties

• Nonlinear Optical Properties : Research has shown that chalcone derivatives exhibit significant nonlinear optical properties. These properties make them suitable for applications in semiconductor devices and materials science (Shkir et al., 2019).

• Molecular Structure Analysis : Detailed structural analyses have been carried out on chalcone derivatives, providing insights into their molecular structure and potential applications in materials science (Gomes et al., 2020).

Applications in Material Science

• Optical Limiting Properties : Chalcones doped in Poly(methyl methacrylate) thin films have demonstrated strong nonlinear absorption behavior, indicating their potential as materials for optical limiting applications (Maidur & Patil, 2018).

• Nonlinear Optical and Optical Limiting Properties : Experimental and computational studies have been conducted on the nonlinear optical properties of chalcone derivatives, highlighting their potential in the field of organic solar cell material (Anizaim et al., 2020).